Cas no 865887-19-0 (1H-Indazole-3-carboxylic acid, 6-bromo-7-nitro-, ethyl ester)

1H-Indazole-3-carboxylic acid, 6-bromo-7-nitro-, ethyl ester structure
865887-19-0 structure
Product Name:1H-Indazole-3-carboxylic acid, 6-bromo-7-nitro-, ethyl ester
CAS No:865887-19-0
MF:C10H8BrN3O4
MW:314.092221260071
CID:1853265
PubChem ID:67230875
Update Time:2025-04-21

1H-Indazole-3-carboxylic acid, 6-bromo-7-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylic acid, 6-bromo-7-nitro-, ethyl ester
    • DB-430402
    • ethyl 6-bromo-7-nitro-2H-indazole-3-carboxylate
    • 865887-19-0
    • SCHEMBL1967202
    • ethyl 6-bromo-7-nitro-1h-indazole-3-carboxylate
    • Inchi: 1S/C10H8BrN3O4/c1-2-18-10(15)8-5-3-4-6(11)9(14(16)17)7(5)12-13-8/h3-4H,2H2,1H3,(H,12,13)
    • InChI Key: LYJFXKASNFGZCG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C(=O)OCC)NN=C2C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 312.96982Da
  • Monoisotopic Mass: 312.96982Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 101Ų

1H-Indazole-3-carboxylic acid, 6-bromo-7-nitro-, ethyl ester Related Literature

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